Cas no 62680-75-5 (1,4-Benzenedicarboxylic acid, di-3-butenyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, di-3-butenyl ester
• CAS No: 62680-75-5
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 435402
• PubChem ID: 67880179
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, di-3-butenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, di-3-butenyl ester
• bis(but-3-enyl) benzene-1,4-dicarboxylate
• SCHEMBL9568779
• Terephthalic acid, di(but-3-enyl) ester
• di(but-3-en-1-yl)terephthalate
• DI(BUT-3-EN-1-YL) TEREPHTHALATE
• Dibut-3-en-1-yl benzene-1,4-dicarboxylate
• F88645
• DTXSID10737734
• TVHCSJSGHDPGEW-UHFFFAOYSA-N
• 62680-75-5
• 1,4-Benzenedicarboxylic acid, 1,4-di-3-buten-1-yl ester

• Inchi： 1S/C16H18O4/c1-3-5-11-19-15(17)13-7-9-14(10-8-13)16(18)20-12-6-4-2/h3-4,7-10H,1-2,5-6,11-12H2
• InChI Key： TVHCSJSGHDPGEW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OCCC=C)=CC=1)=O)CCC=C

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives